Cas no 2229457-72-9 (1-3-(difluoromethoxy)-4-methylphenylcyclopropane-1-carbonitrile)

• Product Name: 1-3-(difluoromethoxy)-4-methylphenylcyclopropane-1-carbonitrile
• CAS No: 2229457-72-9
• MF: C₁₂H₁₁F₂NO
• MW: 223.218650102615
• CID: 5859717
• PubChem ID: 165856839
• Update Time: 2025-06-08

1-3-(difluoromethoxy)-4-methylphenylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-3-(difluoromethoxy)-4-methylphenylcyclopropane-1-carbonitrile
• EN300-1968941
• 1-[3-(difluoromethoxy)-4-methylphenyl]cyclopropane-1-carbonitrile
• 2229457-72-9

• Inchi： 1S/C12H11F2NO/c1-8-2-3-9(12(7-15)4-5-12)6-10(8)16-11(13)14/h2-3,6,11H,4-5H2,1H3
• InChI Key： XCMZYBOYQGEGQW-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C=CC(=C1)C1(C#N)CC1)F

Computed Properties

• Exact Mass: 223.08087030g/mol
• Monoisotopic Mass: 223.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33Ų

Additional information on 1-3-(difluoromethoxy)-4-methylphenylcyclopropane-1-carbonitrile

Introduction to 1-3-(difluoromethoxy)-4-methylphenylcyclopropane-1-carbonitrile (CAS No. 2229457-72-9)

1-3-(difluoromethoxy)-4-methylphenylcyclopropane-1-carbonitrile, with the CAS number 2229457-72-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring, a difluoromethoxy group, and a methyl-substituted phenyl ring. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 1-3-(difluoromethoxy)-4-methylphenylcyclopropane-1-carbonitrile can be represented as follows: C₁₃H₁₁F₂NO. The presence of the difluoromethoxy group and the cyclopropane ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The nitrile group, on the other hand, is known for its ability to participate in various chemical reactions and can be a useful functional group for further derivatization.

In recent years, there has been a growing interest in the development of small molecules with specific biological activities for use in drug discovery and development. 1-3-(difluoromethoxy)-4-methylphenylcyclopropane-1-carbonitrile has been studied for its potential as a lead compound in this context. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Anti-inflammatory Activity: Inflammation is a complex biological response to harmful stimuli such as pathogens, damaged cells, or irritants. Chronic inflammation is associated with various diseases, including arthritis, cardiovascular diseases, and cancer. Studies have demonstrated that 1-3-(difluoromethoxy)-4-methylphenylcyclopropane-1-carbonitrile possesses potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory disorders.

Anti-cancer Activity: Cancer is one of the leading causes of mortality worldwide, and the development of new anti-cancer agents remains a critical area of research. Research on 1-3-(difluoromethoxy)-4-methylphenylcyclopropane-1-carbonitrile has shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt pathway. Additionally, it has been found to inhibit cell proliferation and migration in various cancer cell lines, suggesting its potential as an anti-cancer agent.

Neuroprotective Effects: Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neuronal function. The neuroprotective properties of 1-3-(difluoromethoxy)-4-methylphenylcyclopropane-1-carbonitrile have been investigated in several preclinical studies. Results have shown that this compound can protect neurons from oxidative stress and reduce neuroinflammation, which are key factors in the pathogenesis of neurodegenerative diseases.

The pharmacokinetic properties of 1-3-(difluoromethoxy)-4-methylphenylcyclopropane-1-carbonitrile have also been studied to evaluate its suitability as a therapeutic agent. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

In addition to its potential therapeutic applications, 1-3-(difluoromethoxy)-4-methylphenylcyclopropane-1-carbonitrile has also been explored as a tool compound in chemical biology research. Its unique structure makes it useful for probing specific biological pathways and understanding the mechanisms underlying various diseases. For example, it has been used to study the role of specific enzymes in inflammation and cancer.

The synthesis of 1-3-(difluoromethoxy)-4-methylphenylcyclopropane-1-carbonitrile involves several steps that require careful optimization to achieve high yields and purity. Common synthetic routes include the formation of the cyclopropane ring through ring-closing metathesis (RCM) or other cyclization reactions, followed by functional group modifications to introduce the difluoromethoxy group and the nitrile moiety. Recent advancements in synthetic chemistry have led to more efficient methods for preparing this compound on both laboratory and industrial scales.

In conclusion, 1-3-(difluoromethoxy)-4-methylphenylcyclopropane-1-carbonitrile (CAS No. 2229457-72-9) is a promising compound with diverse biological activities that make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Its unique structural features and favorable pharmacological properties position it as a valuable tool for both therapeutic applications and fundamental biological studies.